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Introduction

Neopuerarin A is a flavonoid, specifically a C-glucofuranosyl isoflavone, first identified in the
root of Pueraria lobata (Wild.) Ohwi. As a member of the isoflavone family, it shares a structural
backbone with compounds known for a wide range of biological activities. This technical guide
provides a comprehensive overview of the chemical structure of Neopuerarin A, its
physicochemical properties, and its putative biological activities, with a focus on relevant
signaling pathways and experimental methodologies. Due to the limited availability of specific
data for Neopuerarin A, information from its close and well-studied structural analog, Puerarin,
is included to provide a more complete picture of its potential biological functions and analytical
protocols.

Chemical Structure and Properties

Neopuerarin A is chemically defined as 8-C-alpha-glucofuranosyl-7,4'-dihydroxyisoflavone.[1]
Its core structure consists of an isoflavone skeleton substituted with hydroxyl groups and a C-
linked glucofuranosyl moiety.

Table 1: Chemical Identifiers and Properties of Neopuerarin A
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Property Value Source

8-[(2R,3R,4R,5R)-5-[(1R)-1,2-
dihydroxyethyl]-3,4-

IUPAC Name dihydroxyoxolan-2-yl]-7- [2]
hydroxy-3-(4-

hydroxyphenyl)chromen-4-one

CAS Number 1150314-34-3 [3]
Molecular Formula C21H2009 [3]
Molecular Weight 416.38 g/mol [3]

C1=CC(=CC=C1C2=COC3=C(
Canonical SMILES C2=0)C=CC(=C3C4C(C(C(04 [2]
)C(CO)0)0)0)0)O

C1=CC(=CC=C1C2=COC3=C(
_ C2=0)C=CC(=C3[C@@H]4--
Isomeric SMILES [2]
INVALID-LINK----INVALID-

LINK--0)0">C@@HO0)0)0O

InChl=1S/C21H2009/c22-7-
14(25)20-17(27)18(28)21(30-
20)15-13(24)6-5-11-
16(26)12(8-29-19(11)15)9-1-3-

InChl [2]
10(23)4-2-9/h1-6,8,14,17-
18,20-25,27-
28H,7H2/t14-,17-,18-,20-,21-/
ml/sl
ANUVQPJCPQLESC-

InChiKey [2]

OMFXLVFUSA-N

Purity >98% (by HPLC) [3]

Putative Biological Activity and Signaling Pathways

While specific studies on the biological activity of Neopuerarin A are limited, the activities of its
structural analog, Puerarin, have been extensively investigated. Puerarin is known to possess
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antioxidant, anti-inflammatory, neuroprotective, and cardioprotective properties.[4] These
effects are mediated through its interaction with various cellular signaling pathways. It is
plausible that Neopuerarin A exhibits a similar spectrum of biological activities.

PI3K/Akt Signhaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell
survival, proliferation, and apoptosis. Puerarin has been shown to activate this pathway,
leading to protective effects in various cell types. For instance, it can inhibit apoptosis in
cardiomyocytes and neuronal cells by promoting the phosphorylation of Akt.[5] This activation
can lead to the downstream regulation of apoptosis-related proteins such as Bcl-2 and Bax.[5]
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Isolated Neopuerarin A

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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